Cas no 2287316-28-1 (1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1))

• Product Name: 1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1)
• CAS No: 2287316-28-1
• MF: C₈H₉ClF₂N₄
• MW: 234.633666753769
• CID: 5411851
• PubChem ID: 137944104
• Update Time: 2025-06-25

1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-1-methylpyrazolo[4,3-b]pyridin-6-amine;hydrochloride
• EN300-6739706
• 5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine hydrochloride
• Z3486846225
• 2287316-28-1
• 1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1)

• Inchi： 1S/C8H8F2N4.ClH/c1-14-6-2-4(11)7(8(9)10)13-5(6)3-12-14;/h2-3,8H,11H2,1H3;1H
• InChI Key： KPCNVULCFFHQND-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C(=CC2=C(C=NN2C)N=1)N)F

Computed Properties

• Exact Mass: 234.0483803g/mol
• Monoisotopic Mass: 234.0483803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1)

Introduction to 1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2287316-28-1, specifically 1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound belongs to the pyrazolopyridine class of molecules, which has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 5-(difluoromethyl) substituent and a hydrochloride salt form, contribute to its unique chemical properties and biological relevance.

In the realm of drug discovery, pyrazolopyridine derivatives have emerged as a promising scaffold for developing novel therapeutic agents. The 5-(difluoromethyl) group is a particularly intriguing moiety, known for its ability to enhance metabolic stability and binding affinity in drug candidates. This modification has been strategically incorporated into various small molecules to improve their pharmacokinetic profiles. The hydrochloride (1:1) formulation further enhances the solubility and bioavailability of the compound, making it more suitable for in vitro and in vivo studies.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in modulating biological pathways. Pyrazolopyridines, in particular, have been extensively studied for their potential roles in inhibiting kinases, enzymes that play critical roles in cell signaling and proliferation. The compound 1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1) has shown promising activity in preclinical studies as a kinase inhibitor. Its ability to selectively target specific kinases makes it a valuable candidate for further development into therapeutic agents.

The synthesis of this compound involves a multi-step process that showcases the ingenuity of organic chemistry. The core pyrazolopyridine ring is constructed through cyclocondensation reactions, followed by functionalization with the 5-(difluoromethyl) group and the introduction of the methylamino side chain. The final step involves converting the free base into its hydrochloride salt to improve stability and handling properties. Each step in the synthesis is meticulously optimized to ensure high yield and purity, which are crucial for pharmaceutical applications.

The biological activity of 1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1) has been evaluated in various cellular and biochemical assays. Studies have demonstrated its ability to inhibit specific kinases involved in cancer progression and inflammatory diseases. The 5-(difluoromethyl) group plays a pivotal role in enhancing the binding affinity of the compound to its target proteins. This modification has been shown to improve the potency and selectivity of kinase inhibitors, making them more effective in treating diseases.

In addition to its kinase inhibitory activity, this compound has also shown potential in modulating other biological pathways. Research suggests that it may interact with transcription factors and other regulatory proteins, leading to changes in gene expression. These findings open up new avenues for therapeutic intervention in various diseases. The hydrochloride salt form ensures that the compound is well-suited for oral administration, which could be a significant advantage for developing new drugs.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. The compound 1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1) exemplifies how structural modifications can lead to improved drug candidates. By incorporating specific functional groups like the 5-(difluoromethyl) moiety and optimizing the salt form, researchers can enhance the pharmacological properties of small molecules.

Future studies on this compound are expected to explore its mechanism of action in greater detail. Understanding how it interacts with biological targets will provide valuable insights into its potential therapeutic applications. Additionally, computational modeling and structure-based drug design techniques can be employed to further optimize its properties. These approaches will help researchers design more effective drug candidates based on the scaffold of this compound.

The significance of 1H-Pyrazolo[4,3-b]pyridin-6-amine, 5-(difluoromethyl)-1-methyl-, hydrochloride (1:1) extends beyond its immediate applications in drug discovery. It serves as a model system for studying heterocyclic chemistry and its impact on biological processes. As research continues to uncover new ways to leverage these compounds, their potential as therapeutic agents will only grow.